3-Chloro-4-fluorobenzoyl chloride

• IUPAC Name: 3-chloro-4-fluorobenzoyl chloride
• InChI: InChI=1S/C7H3Cl2FO/c8-5-3-4(7(9)11)1-2-6(5)10/h1-3H
• InChI Key: DLZUHSFUBZTBQZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)Cl)Cl)F
• Molecular Formula: C7H3Cl2FO
• DSSTOX Substance ID: DTXSID7049344
• Molecular Weight: 193.00 g/mol
• CAS No.: 65055-17-6

Description

3-Chloro-4-fluorobenzoyl chloride (3-CFBC) is an important organic intermediate used in a variety of synthetic organic reactions. It is a colorless, reactive and volatile liquid with a pungent odor. Its molecular formula is C7H3Cl2FNO2, and it is a member of the class of compounds known as chloro-fluoro-benzoyl-chlorides. 3-CFBC is widely used in the synthesis of pharmaceuticals, agrochemicals and other organic compounds. It is also used as a reagent in the synthesis of a variety of organic compounds, including amines, esters, and nitriles.

Scientific Research Applications

Synthesis of Chemical Compounds

3-Chloro-4-fluorobenzoyl chloride is used in the synthesis of various chemical compounds. For instance, it is involved in the production of 3-(2′-Chloro-6′-fluorophenyl)-5-methylisoxazole-4-carbonyl chloride, a compound synthesized through a series of steps including oximation, chlorination, cyclization, hydrolysis, and acyl chlorination, starting from 2-chloro-6-fluorobenzaldehyde (Su Wei-ke, 2008). Additionally, it's used in synthesizing 3-Chloro-4-fluorobenzoylthiourea, created through reactions involving 2-amino-4,6-dimethoxy pyrimidine (Liu Chang-chun, 2006).

In Organic Synthesis

In organic synthesis, this compound plays a role in the creation of diverse compounds. For example, it's used in the preparation of 2-Aminobenzophenone derivatives, which have shown potential anticancer activity (Cortez-Maya et al., 2012).

Analytical Chemistry

In analytical chemistry, the compound is utilized in the synthesis of magnetic sorbents, like 3-fluorobenzoyl chloride functionalized magnetic nanoparticles, which have been proven effective for the enrichment of perfluorinated compounds from river water samples (Yan et al., 2013).

Environmental Studies

In environmental studies, this compound is studied in the context of biological degradation, as seen in the work of Cupriavidus sp. strain SK-3 that utilizes 4-chlorobenzoic acid for energy, providing insights into biodegradation pathways (Adebusoye, 2017).

Safety and Hazards

3-Chloro-4-fluorobenzoyl chloride is considered hazardous. It can cause serious skin burns and eye damage. It is also corrosive to metals. Safety measures include avoiding breathing its mist/vapors/spray, avoiding contact with skin and eyes, and using only under a chemical fume hood.

Future Directions

3-Chloro-4-fluorobenzoyl chloride is a valuable intermediate in organic synthesis and is often used in the preparation of various chemicals, including pharmaceuticals, pesticides, dyes, and cosmetics. Its future directions may involve further exploration of its potential uses in these and other areas of chemical synthesis.

Mechanism of Action

Target of Action

3-Chloro-4-fluorobenzoyl chloride is an organic compound that is primarily used as a reagent in organic synthesis

Mode of Action

The compound is highly reactive due to the presence of the acyl chloride functional group . This group can undergo nucleophilic acyl substitution reactions with various nucleophiles, leading to the formation of new carbon-carbon bonds .

Biochemical Pathways

Instead, it is used to modify other molecules and create new compounds with desired properties .

Pharmacokinetics

Due to its reactivity, it is likely to be rapidly metabolized and excreted if it were to enter the body .

Result of Action

The primary result of the action of this compound is the formation of new organic compounds. The exact products depend on the specific reaction conditions and the other reactants present .

Action Environment

The action of this compound can be influenced by various environmental factors. For example, the presence of moisture can lead to hydrolysis of the acyl chloride group . Therefore, reactions involving this compound are typically carried out under anhydrous conditions . Additionally, the compound should be stored under an inert atmosphere at room temperature to prevent degradation .

Biochemical Analysis

Biochemical Properties

3-Chloro-4-fluorobenzoyl chloride plays a significant role in biochemical reactions, particularly in the synthesis of enzyme inhibitors and other bioactive molecules. It interacts with various enzymes and proteins, often acting as an acylating agent. This compound can form covalent bonds with nucleophilic residues in enzymes, such as serine, cysteine, or lysine, leading to enzyme inhibition. For example, it has been used in the synthesis of p38 MAP kinase inhibitors, which are crucial in regulating inflammatory responses .

Cellular Effects

The effects of this compound on cells and cellular processes are profound. It can influence cell function by modifying key proteins involved in cell signaling pathways. This compound has been shown to affect gene expression and cellular metabolism by inhibiting specific enzymes. For instance, its interaction with p38 MAP kinase can lead to altered gene expression profiles and changes in cellular responses to stress and inflammation .

Molecular Mechanism

At the molecular level, this compound exerts its effects through covalent modification of target biomolecules. It acts as an acylating agent, forming stable covalent bonds with nucleophilic residues in proteins and enzymes. This modification can result in enzyme inhibition or activation, depending on the target. The compound’s ability to form covalent bonds with serine, cysteine, or lysine residues is central to its mechanism of action .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is relatively stable under inert atmosphere and room temperature conditions . It is sensitive to moisture, which can lead to hydrolysis and degradation. Long-term studies have shown that its effects on cellular function can persist, but the extent of these effects may diminish over time as the compound degrades .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it can effectively inhibit target enzymes without causing significant toxicity. At higher doses, toxic effects such as cellular damage and adverse physiological responses have been observed. These threshold effects highlight the importance of dosage optimization in experimental settings .

Metabolic Pathways

This compound is involved in various metabolic pathways, primarily through its role as an acylating agent. It interacts with enzymes that catalyze acylation reactions, affecting metabolic flux and metabolite levels. The compound’s interaction with p38 MAP kinase, for example, can influence metabolic pathways related to inflammation and stress responses .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through passive diffusion and active transport mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cellular membranes. The compound’s localization and accumulation within specific tissues can affect its overall bioactivity and efficacy .

Subcellular Localization

The subcellular localization of this compound is influenced by its chemical properties and interactions with cellular components. It can be directed to specific compartments or organelles through targeting signals or post-translational modifications. This localization can impact the compound’s activity and function, as it may interact with different biomolecules in various subcellular environments .